Cas no 1892560-85-8 (3-(diethylamino)cyclobutane-1-carboxylic acid)

3-(Diethylamino)cyclobutane-1-carboxylic acid is a cyclobutane derivative featuring a diethylamino substituent and a carboxylic acid functional group. This compound is of interest in synthetic organic chemistry due to its strained cyclobutane ring, which can impart unique reactivity in ring-opening or functionalization reactions. The presence of both basic (tertiary amine) and acidic (carboxyl) moieties makes it a versatile intermediate for the preparation of pharmaceuticals, agrochemicals, or ligands for catalysis. Its structural rigidity may also be exploited in drug design to influence conformational stability. The compound is typically handled under controlled conditions due to its potential sensitivity. Further applications depend on its specific reactivity profile and derivatization potential.

3-(diethylamino)cyclobutane-1-carboxylic acid structure

1892560-85-8 structure

Product Name:3-(diethylamino)cyclobutane-1-carboxylic acid

CAS No:1892560-85-8

MF:C₉H₁₇NO₂

MW:171.23678278923

CID:5856198

PubChem ID:117038269

Update Time:2025-05-28

3-(diethylamino)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(diethylamino)cyclobutane-1-carboxylic acid
- EN300-1196571
- 1892560-85-8
- Inchi： 1S/C9H17NO2/c1-3-10(4-2)8-5-7(6-8)9(11)12/h7-8H,3-6H2,1-2H3,(H,11,12)
- InChI Key： QCYQVHBFYLSJGJ-UHFFFAOYSA-N
- SMILES： OC(C1CC(C1)N(CC)CC)=O

Computed Properties

Exact Mass: 171.125928785g/mol
Monoisotopic Mass: 171.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 40.5Å²

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